Cas no 2228170-31-6 (5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228170-31-6
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 6258728
• PubChem ID: 165834322
• Update Time: 2025-11-01

5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1783526
• 2228170-31-6

• Inchi： 1S/C8H8N4O3/c1-2-12-7(9-4-10-12)6-5(8(13)14)3-11-15-6/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： HPAXKPGCLZUMKQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1=NC=NN1CC

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94Ų

Additional information on 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-4-carboxylic acid

5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228170-31-6, known as 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazole-4-Carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development and agricultural sciences. The oxazole ring system and the triazole substituent are key structural elements that contribute to its versatile chemical properties.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The triazole group, a heterocyclic structure known for its stability and reactivity, further enhances the compound's potential for interaction with biological systems. This combination makes 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazole-4-Carboxylic Acid a promising candidate for the development of new therapeutic agents.

One of the most recent advancements involving this compound is its application in the design of antifungal agents. Researchers have found that the oxazole-triazole conjugate exhibits potent activity against a variety of fungal pathogens, including those resistant to conventional antifungal drugs. This discovery is particularly significant given the rising incidence of drug-resistant infections worldwide.

In addition to its antifungal properties, this compound has also shown potential in the field of agricultural chemistry. Studies have demonstrated that it can act as an effective plant growth regulator, promoting crop yield and resilience against environmental stressors. This dual functionality underscores the versatility of 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazole-4-Carboxylic Acid in addressing diverse challenges in modern agriculture.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The incorporation of the ethyl group into the triazole ring is a critical step that influences the compound's pharmacokinetic properties. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale applications.

From a structural perspective, the oxazole ring serves as a rigid framework that facilitates specific molecular interactions. The carboxylic acid group at position 4 introduces acidity and hydrogen bonding capabilities, which are essential for its biological activity. The triazole substituent at position 5 further modulates these properties by introducing electron-withdrawing effects and enhancing lipophilicity.

Emerging research has also explored the use of this compound as a building block for more complex molecular architectures. By leveraging its reactivity at both the oxazole and triazole positions, chemists can create libraries of derivatives with tailored functionalities. This approach has opened new avenues for drug discovery and materials science.

In conclusion, 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazole-4-Carboxylic Acid represents a fascinating example of how advanced chemical synthesis can lead to molecules with multifaceted applications. Its unique structure and promising biological profile make it a subject of continued interest in both academic and industrial research settings.